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Compound of Interest

Compound Name: 1,1-Diphenylbutane

Cat. No.: B1605752 Get Quote

Introduction

The query for "1,1-Diphenylbutane" presents a notable ambiguity within chemical literature

and databases. While the structure can be hypothetically drawn, it represents a geminal-

diphenylalkane, a class of compounds that can exhibit steric strain and may be less common

than their isomers. Searches for this specific compound predominantly yield information on its

more stable and well-documented isomers: 1,2-Diphenylbutane, 1,3-Diphenylbutane, and 1,4-

Diphenylbutane. This technical guide will provide a comprehensive overview of these isomers,

addressing their IUPAC nomenclature, synonyms, physicochemical properties, and detailed

experimental protocols for their synthesis. This approach aims to provide a thorough resource

for researchers, scientists, and drug development professionals by focusing on the scientifically

established isomers of diphenylbutane.

Isomeric Landscape of Diphenylbutane
The structural diversity of diphenylbutane arises from the various possible arrangements of the

two phenyl groups on the four-carbon butane chain. The following diagram illustrates the

relationship between the hypothetical 1,1-Diphenylbutane and its more prevalent isomers.

Figure 1: Logical relationship illustrating the ambiguity of "1,1-Diphenylbutane" and its

connection to documented isomers.
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1,2-Diphenylbutane
IUPAC Name and Synonyms

Identifier Value

IUPAC Name 1-phenylbutan-2-ylbenzene[1]

CAS Number 5223-59-6[2][3]

Synonyms Benzene, 1,1'-(1-ethyl-1,2-ethanediyl)bis-

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₆H₁₈ [2][4]

Molecular Weight 210.31 g/mol [2][4]

Density 1.009 g/mL [5]

Enthalpy of Combustion

(liquid)
-8891 kJ/mol [2]

1,3-Diphenylbutane
IUPAC Name and Synonyms

Identifier Value

IUPAC Name 4-phenylbutan-2-ylbenzene[6]

CAS Number 1520-44-1[7][8]

Synonyms
Butane-1,3-diyldibenzene, 1,1'-(1-Methyl-1,3-

propanediyl)bis[benzene], 2,4-Diphenylbutane

Physicochemical Properties
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Property Value Reference

Molecular Formula C₁₆H₁₈ [8]

Molecular Weight 210.32 g/mol [8]

Appearance Colourless Oil [8]

Boiling Point 295 °C [9]

Storage Temperature
2-8°C in an amber vial, under

refrigeration.
[8]

1,4-Diphenylbutane
IUPAC Name and Synonyms

Identifier Value

IUPAC Name 4-phenylbutylbenzene[10][11]

CAS Number 1083-56-3[10][11]

Synonyms
Butane, 1,4-diphenyl-, 1,1'-(1,4-

butanediyl)bisbenzene, (4-Phenylbutyl)benzene

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₆H₁₈ [12]

Molecular Weight 210.31 g/mol [12]

Appearance
Colorless to light yellow crystal

or solid.[13]

Melting Point 52-53 °C [11][13]

Boiling Point 122-128 °C at 2 mmHg [11][13]

Solubility

Good solubility in organic

solvents, poor solubility in

water.[13]
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Experimental Protocols
Synthesis of 1,4-Diphenylbutane
A method for the synthesis of 1,4-diphenylbutane involves the use of toluene as a starting

material.[14]

Materials:

Toluene

n-Butyllithium (n-BuLi) (2.5 M in hexane)

Tetrahydrofuran (THF)

1,2-dichloroethane

Anhydrous magnesium sulfate

Argon gas

Procedure:

Under an argon atmosphere, add 10 mL of toluene to a dry reaction vessel at 20 °C.

With stirring, slowly add 8 mL of n-butyllithium (2.5 M hexane solution) dropwise.

After the addition is complete, slowly add 10 mL of tetrahydrofuran dropwise.

Allow the reaction to proceed at 20 °C for 3 hours.

Slowly add 1.2-dichloroethane dropwise to the reaction mixture.

After the addition is complete, allow the reaction to proceed for an additional 3 hours.

Quench the reaction with water.

Perform a liquid-liquid extraction to separate the organic layer.

Dry the organic layer with anhydrous magnesium sulfate and filter.
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Purify the product by vacuum distillation to obtain 1,4-diphenylbutane.

A reported yield for a similar synthesis of 1,3-diphenylpropane using methylene chloride was

63%.[14]

Another general procedure for the synthesis of 1,4-diphenylbutane involves a photocatalytic

cross-coupling reaction.[15]

Materials:

Aryl-halide (e.g., Iodobenzene)

Ir(dtbbpy)(ppy)₂PF₆ (photocatalyst)

NiCl₂·glyme (nickel catalyst)

N,N,N',N'-tetramethylethylenediamine (TMEDA)

N,N-diisopropylethylamine (DIPEA)

Acetonitrile (MeCN)

Ethylene

Ethyl acetate

Brine solution

Anhydrous sodium sulfate

Procedure:

To a 10 mL Schlenk flask equipped with a magnetic stirrer bar, add the aryl-halide (0.2 mmol,

1 equiv.), Ir(dtbbpy)(ppy)₂PF₆ (1.8 mg, 0.002 mmol, 1 mol%), and NiCl₂·glyme (4.4 mg, 0.02

mmol, 10 mol%) in MeCN (4.0 mL).

Seal the flask and degas the mixture by vacuum evacuation followed by backfilling with

ethylene three times.
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Subsequently add TMEDA (60 μL, 2 equiv.) and DIPEA (70 μL, 2 equiv.) in this order.

Irradiate the mixture with a blue LED (18 W) with an ethylene balloon for 24 hours at 25 °C.

Monitor the reaction progress by gas chromatography (GC).

Upon completion, add water (30 mL) and extract with ethyl acetate (3 x 10 mL).

Combine the organic layers, wash with brine (3 times), and dry over anhydrous Na₂SO₄.

Concentrate the solution under reduced pressure.

Purify the residue by flash column chromatography (hexane or hexane/ethyl acetate) to yield

1,4-diphenylbutane.

A reported yield for this type of reaction is 87%.[15]

Biological Activities and Applications
While specific signaling pathways involving diphenylbutanes are not extensively documented,

these compounds are utilized in various research contexts:

1,3-Diphenylbutane has been employed in analytical and biological studies for the

identification of print-related contaminants in food packaging.[8] It also serves as a model

compound for studying the degradation and recycling of polystyrene, with research focusing

on its acid-catalyzed aerobic oxidation.[7]

1,4-Diphenylbutane is used as an intermediate in the synthesis of specialty chemicals and

pharmaceuticals.[11] Its conformational properties have been studied to understand non-

covalent interactions in larger molecules.[11]

Conclusion
While the term "1,1-Diphenylbutane" is ambiguous, its isomers, particularly 1,2-, 1,3-, and 1,4-

diphenylbutane, are well-characterized compounds with defined properties and synthetic

routes. This guide provides a detailed overview of these isomers, offering valuable information

for researchers in organic synthesis, materials science, and analytical chemistry. The provided

experimental protocols offer practical guidance for the preparation of these important chemical
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building blocks. Further research into the biological activities of these compounds could reveal

novel applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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